BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling y-Glutamyl-Histidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: gamma-Glu-His

Cat. No.: B1336585

This guide provides immediate, essential safety, handling, and disposal information for y-
Glutamyl-Histidine (gamma-Glu-His) to ensure the safety of researchers, scientists, and drug
development professionals. The following procedures are designed to offer clear, step-by-step
guidance for laboratory operations involving this dipeptide.

Physicochemical and Safety Data

The following table summarizes key quantitative data for a compound structurally similar to
gamma-Glu-His, providing a basis for safe handling procedures.

Property Value Citation
Physical State Solid (White)

Melting Point/Range 164 - 165 °C/327.2 - 329 °F

Molecular Formula C11H16N405

Molecular Weight 284.27 g/mol

o Not classified as a hazardous
Hazard Classification [1]

substance or mixture

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.
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o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

 Skin Protection:
o Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[2]

o Lab Coat: A standard lab coat should be worn to protect clothing and skin from potential
splashes.[3][4]

e Respiratory Protection: Under normal use conditions where dust formation is avoided,
respiratory protection is not required.[2] If significant dust is expected, a NIOSH/MSHA or
European Standard EN 149 approved respirator is recommended.[5]

o Footwear: Closed-toe shoes must be worn in the laboratory at all times.[3][4]
Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of gamma-Glu-His from receipt to use in experiments.
1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
» Store the container in a freezer as recommended for light-sensitive compounds.[2]
e Log the compound in your laboratory's chemical inventory.

2. Preparation for Use:

» Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

o Work in a well-ventilated area, and if there is a risk of dust generation, use a chemical fume
hood.

e Don the required PPE as outlined above.

3. Weighing and Aliquoting:

e To minimize dust, avoid vigorous shaking or scraping of the solid.
e Use a clean spatula and weighing paper/boat.
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o Carefully transfer the desired amount of gamma-Glu-His.
o Close the primary container tightly immediately after use.

4. Dissolving the Compound:

» Add the solvent to the weighed solid slowly to avoid splashing.
 If necessary, use gentle agitation (e.g., vortexing or sonication) to fully dissolve the
compound.

5. Post-Handling:

o Clean any spills immediately by sweeping up the solid material and placing it in a designated
waste container.[2]

» Wipe down the work area with an appropriate cleaning agent.

 Remove PPE in the correct order to avoid cross-contamination and dispose of gloves

properly.
e Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan

Proper disposal of gamma-Glu-His and associated waste is crucial to maintain a safe
laboratory environment.

e Unused Compound: Dispose of unused gamma-Glu-His as chemical waste. It should be
collected in a suitable, labeled container for disposal. Do not release it into the environment.

o Contaminated Materials: Any materials that have come into contact with gamma-Glu-His
(e.g., weighing paper, pipette tips, gloves) should be disposed of in the appropriate solid
waste stream for non-hazardous chemical waste.

« Empty Containers: Thoroughly empty the container. The container can then be rinsed, the
label defaced, and disposed of according to your institution's guidelines for non-hazardous
chemical containers.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of gamma-Glu-His
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Caption: Workflow for the safe handling of gamma-Glu-His from preparation to disposal.
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Biological Context: The y-Glutamyl Cycle

Gamma-Glu-His is a y-glutamyl peptide, and its metabolism is linked to the y-glutamyl cycle,
which is crucial for glutathione (GSH) synthesis and degradation.[7] The key enzyme in this
cycle is y-glutamyltransferase (GGT), which can transfer the y-glutamyl group from GSH to an

acceptor, such as histidine, to form gamma-Glu-His.[7][8]

Simplified y-Glutamyl Cycle and Formation of gamma-Glu-His
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Caption: Simplified diagram showing the role of GGT in the formation of gamma-Glu-His.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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